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Compound of Interest

Compound Name: Heptyl crotonate

Cat. No.: B093458

An In-depth Technical Guide to Heptyl Crotonate: Molecular Weight and Formula

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental chemical properties is paramount. This guide provides a focused
overview of the molecular weight and chemical formula of heptyl crotonate.

Heptyl crotonate, also known by its systematic name heptyl but-2-enoate, is an organic
compound classified as an ester of crotonic acid and heptanol.[1] Its chemical identity is
defined by its specific arrangement of atoms, which is represented by its molecular formula,
and the cumulative mass of these atoms, given by its molecular weight.

Physicochemical Data Summary

The essential quantitative data for heptyl crotonate is summarized in the table below. This
information is fundamental for experimental design, stoichiometric calculations, and analytical
characterization.
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Property Value

Molecular Formula C11H2002

Molecular Weight 184.28 g/mol

CAS Number 16930-99-7

Appearance Colorless to pale yellow liquid (est.)
Boiling Point 229.00 to 231.00 °C @ 760.00 mm Hg
Flash Point 105.56 °C (222.00 °F)

Density 0.889 g/cm?

Data sourced from multiple chemical suppliers and databases.[1][2][3]

Core Molecular Attributes

The molecular formula, C11H2002, indicates that each molecule of heptyl crotonate contains
11 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms.[1][2][3] The molecular weight is
approximately 184.28 grams per mole, a value derived from the sum of the atomic weights of
its constituent atoms.[2][3]

Heptyl Crotonate

Molecular Formula
C11H2002

Molecular Weight
184.28 g/mol
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Caption: Logical flow from compound identity to its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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